1-Cyclohex-2-en-1-yl-2-methylsulfonylimidazole

• IUPAC Name: 1-cyclohex-2-en-1-yl-2-methylsulfonylimidazole
• InChI: InChI=1S/C10H14N2O2S/c1-15(13,14)10-11-7-8-12(10)9-5-3-2-4-6-9/h3,5,7-9H,2,4,6H2,1H3
• InChI Key: ZYGABXWXAMENAG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=CN1C2CCCC=C2
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol

Description

1-Cyclohex-2-en-1-yl-2-methylsulfonylimidazole, also known as MCI-186 or Edaravone, is a chemical compound that has been extensively studied for its potential therapeutic properties. It belongs to the class of free radical scavengers and is believed to have neuroprotective effects. In

Mechanism of Action

The mechanism of action of 1-Cyclohex-2-en-1-yl-2-methylsulfonylimidazole involves its ability to scavenge free radicals and reduce oxidative stress. The compound has also been shown to inhibit the production of pro-inflammatory cytokines, further reducing inflammation in the brain. Additionally, it has been suggested that the compound may have a direct effect on neuronal cells, promoting their survival and function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which can have a positive effect on neurological function. The compound has also been shown to improve cognitive function and memory in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Cyclohex-2-en-1-yl-2-methylsulfonylimidazole in lab experiments is its well-established synthesis method, which allows for high yields and purity of the compound. Additionally, the compound has been extensively studied for its potential therapeutic properties, making it an attractive candidate for further research. However, one limitation of the compound is its relatively short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 1-Cyclohex-2-en-1-yl-2-methylsulfonylimidazole. One potential area of research is the development of new formulations of the compound that can improve its pharmacokinetic properties and increase its effectiveness in treating neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Finally, there is a need for clinical trials to determine the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 1-Cyclohex-2-en-1-yl-2-methylsulfonylimidazole involves the reaction of 2-methylsulfonylbenzaldehyde with cyclohexanone in the presence of sodium methoxide. The resulting product is then treated with ammonium acetate to form the final compound. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

1-Cyclohex-2-en-1-yl-2-methylsulfonylimidazole has been extensively studied for its potential therapeutic properties. It has been shown to have neuroprotective effects in various animal models of neurological disorders such as stroke, Alzheimer's disease, and Parkinson's disease. It is believed that the compound acts as a free radical scavenger, reducing oxidative stress and inflammation in the brain.